2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol

• IUPAC Name: 2-(2H-1,3-benzothiazol-3-yl)ethanethiol
• InChI: InChI=1S/C9H11NS2/c11-6-5-10-7-12-9-4-2-1-3-8(9)10/h1-4,11H,5-7H2
• InChI Key: HVYDWJHEMIAHDY-UHFFFAOYSA-N
• Canonical SMILES: C1N(C2=CC=CC=C2S1)CCS
• Molecular Formula: C9H11NS2
• DSSTOX Substance ID: DTXSID70668499
• Molecular Weight: 197.3 g/mol
• CAS RN: 19967-75-0

Description

2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol, also known as BZT, is a chemical compound that has been widely studied for its potential applications in scientific research. BZT belongs to the class of thiol compounds and is a derivative of benzothiazole. In

Mechanism of Action

2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol acts as a dopamine reuptake inhibitor by blocking the reuptake of dopamine into presynaptic neurons. This leads to an increase in dopamine levels in the synaptic cleft, which can result in enhanced dopaminergic neurotransmission. This compound has been shown to have a higher affinity for the dopamine transporter than other commonly used dopamine reuptake inhibitors, such as cocaine and methylphenidate.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase locomotor activity and produce rewarding effects, indicating its potential for abuse liability. This compound has also been shown to increase dopamine release in the striatum and prefrontal cortex, which are regions of the brain that are involved in reward and motivation.

Advantages and Limitations for Lab Experiments

2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol has several advantages for use in lab experiments. It has a high affinity for the dopamine transporter and can act as a potent dopamine reuptake inhibitor. This compound has also been shown to have a longer duration of action than other dopamine reuptake inhibitors, which can be advantageous for certain experiments. However, this compound also has limitations, including its potential for abuse liability and the need for caution when handling due to its toxicity.

Future Directions

There are several future directions for the study of 2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol. One area of research is the investigation of this compound as a potential treatment for neurological disorders, such as Parkinson's disease and ADHD. Another future direction is the development of new compounds that are structurally similar to this compound but have improved pharmacological properties, such as reduced toxicity and abuse liability. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for use in lab experiments.

Synthesis Methods

2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol can be synthesized through a two-step process. The first step involves the synthesis of 2-(2-bromoethyl)-1,3-benzothiazole, which is achieved by reacting 2-mercaptobenzothiazole with ethylene bromide in the presence of a base. The second step involves the reaction of 2-(2-bromoethyl)-1,3-benzothiazole with sodium hydrosulfide to form this compound.

Scientific Research Applications

2-(1,3-Benzothiazol-3(2H)-yl)ethane-1-thiol has been studied for its potential applications in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. This compound has been shown to have a high affinity for the dopamine transporter and can act as a potent dopamine reuptake inhibitor. This property has led to the investigation of this compound as a potential treatment for various neurological disorders, such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).